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Compound of Interest

Compound Name: UNC8900

Cat. No.: B12382066

Get Quote

Immediate Safety and Logistical Information for Researchers and Drug Development

Professionals

This document provides essential guidance on the safe handling, personal protective

equipment (PPE), and disposal of UNC8900. Please note that extensive searches did not yield

a substance with the exact name "UNC8900." However, a closely related product, "UZIN NC

890 Hydropatch," has been identified, and the following safety information is based on its

characteristics. It is imperative to verify if "UZIN NC 890 Hydropatch" is the substance being

used. The information provided herein is intended to supplement, not replace, the official Safety

Data Sheet (SDS) provided by the manufacturer.

Hazard Identification and Personal Protective
Equipment
UZIN NC 890 Hydropatch is classified with several hazards, demanding strict adherence to

safety protocols. It is known to cause skin irritation and serious eye damage. Furthermore, it is

classified as a Carcinogenicity 1A substance, meaning it may cause cancer through inhalation.

Prolonged or repeated exposure via inhalation can also cause damage to the lungs.
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To mitigate these risks, the following personal protective equipment is mandatory when

handling this substance.

Personal Protective Equipment Specifications and Use

Respiratory Protection

A NIOSH-approved dust respirator is essential

when mixing or when airborne dust is

generated. In environments with insufficient

ventilation, suitable respiratory protective

equipment must be worn.

Eye and Face Protection

Safety glasses with side-shields, goggles, or a

face shield must be worn to protect against

serious eye damage.

Hand Protection
Impervious gloves are required to prevent skin

contact and irritation.

Protective Clothing
Suitable protective clothing should be worn to

avoid skin contact.

Procedural Guidance for Safe Handling and
Emergencies
A systematic approach to handling and emergency preparedness is crucial. The following

workflow outlines the key steps for safe use and response in case of accidental exposure.

Preparation

Handling

Emergency Procedures
Disposal

Don Appropriate PPE
(Respirator, Goggles, Gloves, Protective Clothing)

Ensure Adequate Ventilation
(e.g., Fume Hood)

Handle and Mix with Care
(Avoid Dust Generation)

Skin Contact:
Immediately wash with soap and water.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to do.
Continue rinsing and call a doctor.

Inhalation:
Move to fresh air.

Consult a doctor in case of complaints.

Ingestion:
Do NOT induce vomiting.

Immediately call for medical help.
Collect waste in a suitable, labeled container.

Dispose of contents/container in accordance with local, regional, and national regulations.
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Caption: A workflow diagram illustrating the key procedural steps for the safe handling and

emergency response for UZIN NC 890 Hydropatch.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

After Inhalation: Move the individual to fresh air and consult a doctor if any complaints arise.

After Skin Contact: Immediately wash the affected area thoroughly with soap and water.

After Eye Contact: Rinse the eyes cautiously with water for several minutes. If contact lenses

are present and can be easily removed, do so. Continue rinsing and seek medical attention.

After Swallowing: Do not induce vomiting. Call for immediate medical help.

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure safety. All

waste materials should be collected in suitable and clearly labeled containers. The disposal of

the contents and the container must be carried out in strict accordance with all applicable local,

regional, and national regulations.

It is important to reiterate that the provided information is based on the safety data for "UZIN

NC 890 Hydropatch" due to the absence of information on a substance named "UNC8900." For

definitive guidance, always refer to the specific Safety Data Sheet for the product you are

using. The user's request for information on signaling pathways and detailed experimental

protocols could not be fulfilled as these are not applicable to the identified product.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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